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Compound of Interest

Compound Name:
4-(Difluoromethoxy)cyclohexan-1-

amine

CAS No.: 1403864-40-3

Cat. No.: B2355743

Get Quote

Introduction: The Significance of the
Difluoromethoxy Moiety in Modern Drug Discovery
The strategic incorporation of fluorine atoms into drug candidates has become a cornerstone of

modern medicinal chemistry. The difluoromethoxy (OCF2H) group, in particular, has garnered

significant attention as a bioisostere for hydroxyl, thiol, or even carbonyl groups.[1][2][3] Its

unique electronic properties and ability to act as a lipophilic hydrogen bond donor can

profoundly influence a molecule's metabolic stability, membrane permeability, and binding

affinity to biological targets. Consequently, the development of robust and scalable synthetic

routes to key building blocks containing this motif is of paramount importance for advancing

drug discovery programs. This application note provides a detailed guide to the scalable

manufacturing of 4-(difluoromethoxy)cyclohexan-1-amine, a valuable saturated carbocyclic

intermediate for the synthesis of novel therapeutics.
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We will present a convergent and industrially viable two-step synthetic strategy, commencing

with the difluoromethoxylation of a readily available starting material, followed by a highly

efficient reductive amination. The protocols detailed herein are designed to be scalable, cost-

effective, and amenable to implementation in a process chemistry setting.

Proposed Scalable Synthetic Pathway
The overall strategy for the synthesis of 4-(difluoromethoxy)cyclohexan-1-amine is a two-

stage process. The first stage involves the synthesis of the key intermediate, 4-

(difluoromethoxy)cyclohexanone. The second stage is the conversion of this ketone to the

target primary amine via reductive amination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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